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Compound of Interest

Compound Name: N-(Pyridin-3-yl)picolinamide

Cat. No.: B062957

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available technical information on N-
(Pyridin-3-yl)picolinamide. A complete Safety Data Sheet (SDS) with comprehensive
guantitative toxicological data for this specific compound (CAS No. 184870-10-8) is not readily
available in the public domain. The information provided herein is compiled from supplier data
for the compound and safety data for structurally related compounds. All laboratory work
should be conducted by trained professionals in a well-ventilated area, following all institutional
and national safety guidelines.

Introduction

N-(Pyridin-3-yl)picolinamide is a pyridinecarboxamide derivative with potential applications in
medicinal chemistry and materials science. Its structure, featuring two pyridine rings linked by
an amide bond, makes it an interesting scaffold for the design of novel therapeutic agents and
functional materials. This guide provides an in-depth overview of the safety, handling, and
known properties of N-(Pyridin-3-yl)picolinamide, intended to support researchers and drug
development professionals in its safe and effective use.

Safety and Handling

While a comprehensive SDS for N-(Pyridin-3-yl)picolinamide is not available, hazard
classifications from suppliers and data from related picolinamide and nicotinamide compounds
provide guidance on its safe handling.
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Hazard Identification

Based on supplier information, N-(Pyridin-3-yl)picolinamide is classified with the following

hazard statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

The signal word for this compound is Warning.

Precautionary Measures

The following precautionary statements are recommended for handling N-(Pyridin-3-

yl)picolinamide:
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Category

Precautionary Statement

Prevention

P261: Avoid breathing

dust/fume/gas/mist/vapours/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using

this product.

P271: Use only outdoors or in a well-ventilated

area.

P280: Wear protective gloves/ protective

clothing/ eye protection/ face protection.

Response

P301 + P312: IF SWALLOWED: Call a POISON
CENTER/doctor if you feel unwell.

P302 + P352: IF ON SKIN: Wash with plenty of

soap and water.

P304 + P340: IF INHALED: Remove person to

fresh air and keep comfortable for breathing.

P305 + P351 + P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.

P312: Call a POISON CENTER/doctor if you

feel unwell.

P330: Rinse mouth.

P332 + P313: If skin irritation occurs: Get

medical advice/attention.

P337 + P313: If eye irritation persists: Get

medical advice/attention.

P362: Take off contaminated clothing and wash

before reuse.
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P403 + P233: Store in a well-ventilated place.

Storage ) ]
Keep container tightly closed.

P405: Store locked up.

P501: Dispose of contents/container to an

Disposal )
approved waste disposal plant.

First Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Consult a physician.
e In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.

e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

« |If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with
water. Consult a physician.

Physicochemical and Toxicological Properties

Quantitative data for N-(Pyridin-3-yl)picolinamide is limited. The following tables summarize
available data for the target compound and its close isomers, picolinamide and nicotinamide,

for comparison.

Table 1: Physicochemical Properties
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Property N-(Ftyric-lin-3- Picolinamide Nicotinamide
yl)picolinamide (Isomer) (Isomer)

CAS Number 184870-10-8 1452-77-3 98-92-0

Molecular Formula C11H9NsO CeHeN20 CeHeN20

Molecular Weight 199.21 g/mol 122.12 g/mol 122.12 g/mol

Appearance Powder White Solid Crystalline Powder

Melting Point Not available 106 - 109 °C 128 -131°C

Boiling Point Not available 143 °C 334 °C

Solubility Not available Not available Soluble in water

Table 2: Toxicological Data (for related compounds)

Route of )
Compound Test Type Species Dose Reference
Exposure
S . > 2,500
Nicotinamide LD50 Oral Rat [1]
mg/kg
Nicotinamide Skin Irritation Dermal Rabbit Non-irritating [1]
Nicotinamide Eye Irritation Ocular Rabbit Irritating [1]
Causes skin
Picolinamide Skin Irritation Dermal - irritation [2]
(Category 2)
Causes
o ) o serious eye
Picolinamide Eye Irritation Ocular - o [2]
irritation
(Category 2)

Note: The toxicological data for N-(Pyridin-3-yl)picolinamide has not been fully investigated.
The data for nicotinamide and picolinamide should be used for guidance only and do not
replace the need for a thorough risk assessment before handling the target compound.
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Experimental Protocols
Proposed Synthesis of N-(Pyridin-3-yl)picolinamide

A common method for the synthesis of amides is the coupling of a carboxylic acid with an
amine. Based on synthetic procedures for related picolinamides, a plausible route for the
synthesis of N-(Pyridin-3-yl)picolinamide involves the reaction of picolinic acid with 3-
aminopyridine.[3]

Materials:

Picolinic acid

e 3-Aminopyridine

e Thionyl chloride (SOCI2) or a suitable coupling agent (e.g., HATU, HBTU)
e Anhydrous dichloromethane (DCM) or other suitable aprotic solvent

o Triethylamine (TEA) or another non-nucleophilic base

» Saturated sodium bicarbonate solution

e Brine

e Anhydrous magnesium sulfate or sodium sulfate

« Silica gel for column chromatography

Solvents for chromatography (e.g., ethyl acetate, hexanes)
Procedure:
 Activation of Picolinic Acid:

o In a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., nitrogen or
argon), dissolve picolinic acid (1.0 eq) in anhydrous DCM.

o Cool the solution to 0 °C in an ice bath.
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o Slowly add thionyl chloride (1.1 eq) dropwise to the solution.

o Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until the
reaction is complete (monitored by TLC).

o Remove the excess thionyl chloride and solvent under reduced pressure to obtain the
picolinoyl chloride intermediate.

e Amide Coupling:

[e]

In a separate flask, dissolve 3-aminopyridine (1.0 eq) and triethylamine (1.2 eq) in
anhydrous DCM under an inert atmosphere.

Cool the solution to 0 °C.

[e]

o

Dissolve the crude picolinoyl chloride in a minimal amount of anhydrous DCM and add it
dropwise to the 3-aminopyridine solution.

o

Allow the reaction to warm to room temperature and stir overnight.

o Work-up and Purification:

o Quench the reaction by adding water.

o Separate the organic layer.

o Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and
concentrate under reduced pressure.

o Purify the crude product by silica gel column chromatography using an appropriate solvent
system (e.g., a gradient of ethyl acetate in hexanes) to yield pure N-(Pyridin-3-
yl)picolinamide.

e Characterization:
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o Confirm the identity and purity of the final product using techniques such as NMR

spectroscopy (*H and 13C), mass spectrometry, and melting point analysis.

Visualizations
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Caption: General workflow for the synthesis of N-(Pyridin-3-yl)picolinamide.

Logical Relationship of Safety Precautions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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